5-Methyl-2-[(2-nitrophenyl)methoxy]benzaldehyde

• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol
• IUPAC Name: 5-methyl-2-[(2-nitrophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C15H13NO4/c1-11-6-7-15(13(8-11)9-17)20-10-12-4-2-3-5-14(12)16(18)19/h2-9H,10H2,1H3
• InChI Key: CDARKBVFBQHOFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC2=CC=CC=C2[N+](=O)[O-])C=O

Description

5-Methyl-2-[(2-nitrophenyl)methoxy]benzaldehyde is a useful research compound. Its molecular formula is C15H13NO4 and its molecular weight is 271.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulphonyl chloride (5.4 ml) was added dropwise to a stirred solution of 2-nitrobenzenemethanol (10.0 g) and triethylamine (10.1 ml) in 1,4-dioxane (10 ml) at 15°-25° C. After 30 min the mixture was filtered, washed with 1,4-dioxane (50 ml) and the filtrate added to a stirred mixture of 5-methylsalicylaldehyde (9.1 g) and potassium carbonate (9.9 g) in N,N-dimethylacetamide (50 ml). The mixture was stirred at 20° C. for 24 h, water (160 ml) was added and, after a further 1 h, the mixture was filtered. The filtrate was washed with water:1,4-dioxane (1:1; 50 ml) and water (150 ml) and dried at 40° C. in vacuo to give the title compound as a cream coloured solid (15.7 g) m.p. 124° C.